2-Chloroethyl 4-methoxy-3-nitrophenylcarbamate

• Molecular Formula: C10H11ClN2O5
• Molecular Weight: 274.66 g/mol
• IUPAC Name: 2-chloroethyl N-(4-methoxy-3-nitrophenyl)carbamate
• InChI: InChI=1S/C10H11ClN2O5/c1-17-9-3-2-7(6-8(9)13(15)16)12-10(14)18-5-4-11/h2-3,6H,4-5H2,1H3,(H,12,14)
• InChI Key: UMWGDYRUHCAAAS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)OCCCl)[N+](=O)[O-]

Description

2-Chloroethyl 4-methoxy-3-nitrophenylcarbamate is a useful research compound. Its molecular formula is C10H11ClN2O5 and its molecular weight is 274.66 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

420.5 g of 4-amino-2-nitroanisole are dissolved in 1275 ml of diethylene glycol dimethyl ether and 150 ml of water, 135 g of calcium carbonate are added and the mixture is heated to 78° C. 375 g of 2-chloroethyl chloroformate are allowed to run into this mixture in the course of 3 hours such that the reaction temperature remains at 78°-80° C. The mixture is subsequently stirred for 1.5 hours to bring the reaction to completion and is cooled to 35° C. and water and ice are added. The product which has precipitated is filtered off, washed with water and dried.